Cas no 2166739-58-6 (2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2166739-58-6
• MF: C₉H₁₂N₄O₂S
• MW: 240.282179832458
• CID: 6499044
• PubChem ID: 165577574
• Update Time: 2025-07-18

2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• EN300-1582107
• 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 2166739-58-6

• Inchi： 1S/C9H12N4O2S/c1-10-8-6-3-4-11-9(6)13-7(12-8)5-16(2,14)15/h3-4H,5H2,1-2H3,(H2,10,11,12,13)
• InChI Key： GZWQHAKVBGVNTF-UHFFFAOYSA-N
• SMILES： S(C)(CC1N=C(C2C=CNC=2N=1)NC)(=O)=O

Computed Properties

• Exact Mass: 240.06809681g/mol
• Monoisotopic Mass: 240.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.1Ų

Additional information on 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Overview of 2-(Methanesulfonylmethyl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2166739-58-6)

The compound 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2166739-58-6) is a highly specialized pyrrolopyrimidine derivative with significant potential in pharmaceutical research and development. This molecule features a unique methanesulfonylmethyl group attached to a N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine core, making it a subject of interest for its potential biological activities. Researchers are increasingly focusing on this compound due to its structural similarity to known kinase inhibitors, which are pivotal in targeting various disease pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The pyrrolopyrimidine scaffold, as seen in 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, is particularly noteworthy for its versatility in drug design. This compound’s methanesulfonyl moiety enhances its solubility and bioavailability, critical factors in drug discovery and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These attributes align with current trends in optimizing lead compounds for clinical trials.

The synthesis and characterization of CAS No. 2166739-58-6 involve advanced organic chemistry techniques, including nucleophilic substitution and heterocyclic ring formation. Its pyrrolo[2,3-d]pyrimidine core is a privileged structure in medicinal chemistry, often associated with kinase inhibition and signal transduction modulation. Given the growing interest in personalized cancer therapies, this compound’s mechanism of action is a hot topic among researchers exploring tyrosine kinase inhibitors (TKIs) and EGFR (Epidermal Growth Factor Receptor) targets.

From a computational chemistry perspective, 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine exhibits favorable molecular docking properties with proteins involved in cell proliferation and apoptosis. This aligns with the increasing use of AI-driven drug discovery platforms, where such compounds are screened for binding affinity and selectivity. The compound’s logP and polar surface area values further suggest its potential as a blood-brain barrier (BBB) penetrant, expanding its applicability to neurological disorders.

In the context of green chemistry, the synthesis of CAS No. 2166739-58-6 emphasizes atom economy and reduced waste generation, addressing the pharmaceutical industry’s push for sustainable practices. Its methanesulfonylmethyl group also offers opportunities for prodrug development, a strategy gaining traction in biopharmaceutical formulations. As the industry shifts toward continuous manufacturing, this compound’s scalable synthesis routes are of particular interest.

Given its structural complexity, 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is also a candidate for crystallography studies to elucidate its three-dimensional conformation. Such insights are invaluable for structure-activity relationship (SAR) analyses, a cornerstone of modern hit-to-lead optimization. Furthermore, its potential as a fluorescence probe or biomarker in cellular imaging is under exploration, leveraging its aromatic heterocycle properties.

In summary, 2-(methanesulfonylmethyl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2166739-58-6) represents a multifaceted compound with broad applications in drug discovery, molecular biology, and material science. Its relevance to emerging therapeutic areas and compatibility with cutting-edge technologies like AI and automated synthesis positions it as a valuable asset for future scientific breakthroughs.